N'-[(5-{4-nitro-2-methoxyphenyl}-2-furyl)methylene]naphtho[2,1-b]furan-2-carbohydrazide

• Molecular Formula: C25H17N3O6
• Molecular Weight: 455.4 g/mol
• IUPAC Name: N-[(E)-[5-(2-methoxy-4-nitrophenyl)furan-2-yl]methylideneamino]benzo[e][1]benzofuran-2-carboxamide
• InChI: InChI=1S/C25H17N3O6/c1-32-23-12-16(28(30)31)7-9-19(23)21-11-8-17(33-21)14-26-27-25(29)24-13-20-18-5-3-2-4-15(18)6-10-22(20)34-24/h2-14H,1H3,(H,27,29)/b26-14+
• InChI Key: KANIDQZQWSDZOH-VULFUBBASA-N
• Isomeric SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])C2=CC=C(O2)/C=N/NC(=O)C3=CC4=C(O3)C=CC5=CC=CC=C54
• SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])C2=CC=C(O2)C=NNC(=O)C3=CC4=C(O3)C=CC5=CC=CC=C54

Description

N'-[(5-{4-nitro-2-methoxyphenyl}-2-furyl)methylene]naphtho[2,1-b]furan-2-carbohydrazide, also known as NMNCF, is a synthetic compound that has gained attention in recent years due to its potential therapeutic applications. This compound belongs to the family of naphthofurans and has been studied extensively for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N'-[(5-{4-nitro-2-methoxyphenyl}-2-furyl)methylene]naphtho[2,1-b]furan-2-carbohydrazide is not fully understood. However, it has been suggested that the compound may work by inhibiting certain enzymes involved in cancer cell growth and proliferation. It may also work by inducing apoptosis or programmed cell death in cancer cells.
Biochemical and Physiological Effects:
N'-[(5-{4-nitro-2-methoxyphenyl}-2-furyl)methylene]naphtho[2,1-b]furan-2-carbohydrazide has been reported to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. The compound has also been reported to have antifungal and antibacterial properties. In addition, it has been shown to have antioxidant activity and may help to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of N'-[(5-{4-nitro-2-methoxyphenyl}-2-furyl)methylene]naphtho[2,1-b]furan-2-carbohydrazide is its potential therapeutic applications. It has been reported to have anticancer, antifungal, and antibacterial properties, which make it a promising compound for drug development. However, one of the limitations of N'-[(5-{4-nitro-2-methoxyphenyl}-2-furyl)methylene]naphtho[2,1-b]furan-2-carbohydrazide is its limited solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on N'-[(5-{4-nitro-2-methoxyphenyl}-2-furyl)methylene]naphtho[2,1-b]furan-2-carbohydrazide. One area of research is to further investigate its potential therapeutic applications, particularly in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of research is to investigate the mechanism of action of N'-[(5-{4-nitro-2-methoxyphenyl}-2-furyl)methylene]naphtho[2,1-b]furan-2-carbohydrazide and to identify the specific enzymes that it targets. Additionally, research could be conducted to improve the solubility of N'-[(5-{4-nitro-2-methoxyphenyl}-2-furyl)methylene]naphtho[2,1-b]furan-2-carbohydrazide, which would make it more suitable for use in certain experiments.

Synthesis Methods

The synthesis of N'-[(5-{4-nitro-2-methoxyphenyl}-2-furyl)methylene]naphtho[2,1-b]furan-2-carbohydrazide involves the condensation reaction between 2-furylcarboxaldehyde and 4-nitro-2-methoxybenzohydrazide in the presence of naphthalene-2-carboxylic acid. The resulting compound is then purified using column chromatography to obtain the pure product.

Scientific Research Applications

N'-[(5-{4-nitro-2-methoxyphenyl}-2-furyl)methylene]naphtho[2,1-b]furan-2-carbohydrazide has been extensively studied for its potential therapeutic applications. It has been reported to have anticancer, antifungal, and antibacterial properties. The compound has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.